6-chloro-5,7-dimethyl-3-[3-(trifluoromethyl)phenyl]-3,4-dihydro-2H-1,3-benzoxazine

• IUPAC Name: 6-chloro-5,7-dimethyl-3-[3-(trifluoromethyl)phenyl]-2,4-dihydro-1,3-benzoxazine
• InChI: InChI=1S/C17H15ClF3NO/c1-10-6-15-14(11(2)16(10)18)8-22(9-23-15)13-5-3-4-12(7-13)17(19,20)21/h3-7H,8-9H2,1-2H3
• InChI Key: DAZHPXPADISJOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CN(CO2)C3=CC=CC(=C3)C(F)(F)F)C(=C1Cl)C
• Molecular Formula: C17H15ClF3NO
• Molecular Weight: 341.8 g/mol

Description

6-chloro-5,7-dimethyl-3-[3-(trifluoromethyl)phenyl]-3,4-dihydro-2H-1,3-benzoxazine is a complex organic compound that is likely to possess unique physical and chemical properties due to its distinct structure. Compounds within the benzoxazine family are of significant interest in medicinal chemistry due to their potential biological activities and applications in material science.

Synthesis Analysis

The synthesis of benzoxazine derivatives often involves the cyclization of appropriate precursors, such as phenols and amines, in the presence of formaldehyde or through direct interaction with other reagents that promote the formation of the oxazine ring. For instance, the synthesis of dihydro-1,2,4-triazin-6(1H)-ones through oxidation and rearrangement processes can provide insights into the possible synthetic pathways that might be employed for benzoxazine derivatives (Collins, Hughes, & Johnson, 1999) (Collins et al., 1999).

Molecular Structure Analysis

The molecular structure of benzoxazine derivatives, including the 6-chloro-5,7-dimethyl variant, can be elucidated using techniques such as NMR, X-ray crystallography, and computational modeling. For example, the crystal structure of a substituted 3,4-dihydro-2H-1,4-benzoxazine compound reveals a half-boat conformation for the oxazine ring, which could suggest similar structural features for the compound (Chaudhuri, Helliwell, & Kundu, 2001) (Chaudhuri et al., 2001).